Cas no 732924-94-6 (4,5-Thiazoledicarboxylicacid, 2-ethyl-)
732924-94-6 structure
Product Name:4,5-Thiazoledicarboxylicacid, 2-ethyl-
CAS No:732924-94-6
MF:C7H7NO4S
MW:201.199780702591
CID:559362
PubChem ID:45094600
Update Time:2025-04-19
4,5-Thiazoledicarboxylicacid, 2-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Thiazoledicarboxylicacid, 2-ethyl-
- 4,5-Thiazoledicarboxylicacid,2-ethyl-(9CI)
- 2-ethyl-1,3-thiazole-4,5-dicarboxylic acid
- 732924-94-6
- SCHEMBL14773411
- DTXSID60667294
-
- Inchi: 1S/C7H7NO4S/c1-2-3-8-4(6(9)10)5(13-3)7(11)12/h2H2,1H3,(H,9,10)(H,11,12)
- InChI Key: MJEFEBYSSXBLKW-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=C(C(=O)O)N=C1CC
Computed Properties
- Exact Mass: 201.00957888g/mol
- Monoisotopic Mass: 201.00957888g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 116Ų
4,5-Thiazoledicarboxylicacid, 2-ethyl- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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